(3E)-3-[2-[(1R,3S,4aR,8aR)-3-hydroxy-5,5,8a-trimethyl-2-methylidene-6-oxo-1,3,4,4a,7,8-hexahydronaphthalen-1-yl]ethylidene]oxolan-2-one

• Molecular Formula: C20H28O4
• Molecular Weight: 332.4 g/mol
• IUPAC Name: (3E)-3-[2-[(1R,3S,4aR,8aR)-3-hydroxy-5,5,8a-trimethyl-2-methylidene-6-oxo-1,3,4,4a,7,8-hexahydronaphthalen-1-yl]ethylidene]oxolan-2-one
• InChI: InChI=1S/C20H28O4/c1-12-14(6-5-13-8-10-24-18(13)23)20(4)9-7-17(22)19(2,3)16(20)11-15(12)21/h5,14-16,21H,1,6-11H2,2-4H3/b13-5+/t14-,15-,16-,20+/m0/s1
• InChI Key: XDMURUTWTFRCDW-JOPOXBGTSA-N
• Isomeric SMILES: C[C@]12CCC(=O)C([C@@H]1C[C@@H](C(=C)[C@@H]2C/C=C/3\CCOC3=O)O)(C)C
• Canonical SMILES: CC1(C2CC(C(=C)C(C2(CCC1=O)C)CC=C3CCOC3=O)O)C
• synonyms: pacovatinin C

Description

(3E)-3-[2-[(1R,3S,4aR,8aR)-3-hydroxy-5,5,8a-trimethyl-2-methylidene-6-oxo-1,3,4,4a,7,8-hexahydronaphthalen-1-yl]ethylidene]oxolan-2-one is a natural product found in Renealmia alpinia with data available.

Scientific Research Applications

Chemoenzymatic Synthesis Applications

• Enzymatic Resolution Products : The compound has been used in the enzymatic resolution of products for synthesizing complex organic compounds like α-polypodatetraene and methyl labda-8-en-15-oate, demonstrating its role in advanced organic synthesis processes (Kinoshita et al., 2008).

Diterpenoids Extraction and Analysis

• Isolation of Labdane-type Diterpenoids : This chemical framework assists in the isolation and structural determination of new labdane-type diterpenoids from natural sources, showcasing its utility in natural product chemistry and pharmacognosy (Liu et al., 2014).

Synthesis of Odor Compounds

• Ambergris Odor Compound Synthesis : The compound's derivatives are used in the synthesis of oxide compounds with an intense ambergris odor, indicating its role in fragrance chemistry and materials science (Vlad et al., 1983).

Polyketides from Endophytic Fungi

• Polyketide Isolation : It plays a role in the isolation and characterization of new polyketides from desert endophytic fungus, demonstrating its relevance in microbiology and bioactive compound research (Li et al., 2018).

Hexahydronaphthalene Synthesis

• Synthesis of Natural Compounds : The compound is involved in the enantioselective synthesis of hexahydronaphthalene, a core component of natural products like compactin, underlining its importance in medicinal chemistry and drug synthesis (Barco et al., 1994).

Sesquiterpenoids from Natural Sources

• Eudesmane Sesquiterpenoid Extraction : This compound aids in extracting new eudesmane sesquiterpenoids from plants, emphasizing its utility in phytochemistry and natural product extraction (Babidge et al., 1984).